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Compound of Interest |

2-(2-Chloroacetamido)-4-
Compound Name:
thiazoleacetic acid

CAS No.: 65243-18-7

Cat. No.: B1596966

. J

CAS: 25056-69-9 | Formula: C7H7CIN203S Classification: Halogenated Organic Acid /
Pharmaceutical Intermediate

Part 1: Executive Safety & Operational Directive

To: Laboratory Operations & EHS Teams From: Senior Application Scientist

Treat 2-(2-Chloroacetamido)-4-thiazoleacetic acid (CATA) as a High-Priority Halogenated
Organic Waste.

This compound is not merely a generic organic acid; it is a pharmacologically active building
block (cephalosporin intermediate) containing a reactive chloroacetamide moiety. This
functional group is an alkylating agent, capable of reacting with nucleophiles (DNA, proteins).
Therefore, disposal protocols must prioritize thermal destruction over chemical neutralization to
prevent environmental persistence or downstream toxicity.

Immediate Operational Rules:

» Strict Segregation: Never mix CATA waste with non-halogenated solvents. A single gram
contaminates the entire non-halogenated stream, forcing a re-classification of the bulk waste
to a more expensive disposal tier.
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e No Drain Disposal: Under no circumstances should this compound or its solutions be
discharged into municipal water systems.[1]

o Thermal Destruction: The only acceptable final disposal method is high-temperature
incineration equipped with scrubbers (to capture HCI, SOx, and NOXx).

Part 2: Hazard Profiling & Waste Characterization

To ensure safe handling, you must understand the "Why" behind the protocols. This section
details the chemical behaviors that dictate our disposal strategy.

1. Chemical Hazard Mechanism

e Chloroacetamide Moiety: The C-Cl bond is susceptible to nucleophilic attack. This makes the
compound a potential skin sensitizer (H317) and irritant. In a waste drum, it can react slowly
with other nucleophiles (amines, thiols), potentially generating heat or toxic byproducts.

e Thiazole Ring: Upon combustion, this ring releases sulfur oxides (SOx) and nitrogen oxides
(NOX).

 Acidic Functionality: The acetic acid side chain gives the molecule a pKa typical of carboxylic
acids (~3-4). It will react with bases and strong oxidizers.

2. Quantitative Data Summary
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Property Value/Description Operational Implication

) ) Dust explosion hazard if
Physical State Solid (Powder) ]
aerosolized.

Stable at room temp;

Melting Point ~194°C (dec.) )
decomposes with heat.
o Incompatible with Strong Do not store with Nitric Acid or
Reactivity o ]
Oxidizers Peroxides.
Low (Acid form) / High (Salt Precipitates in acidic aqueous

Water Solubility
form) waste streams.

_ _ If discarded pure, characterize
RCRA Status Commercial Chemical Product o
for toxicity.

) Must be labeled "Halogenated
Waste Code D002 (if pH <2), Halogenated )
Organic."

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance/Powder)

Use this for expired inventory, spill cleanup residues, or contaminated solids.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber
drum with a poly-liner. Glass is acceptable but poses a breakage risk.

e Labeling: Apply a hazardous waste label immediately.
o Primary Constituent:[1][2][3][4] 2-(2-Chloroacetamido)-4-thiazoleacetic acid.[4]
o Hazard Checkboxes: Toxic, Irritant.[5]
o Specific Note: "Halogenated Organic Solid."

o Segregation: Keep separate from oxidizing solids (e.g., nitrates) and strong bases.

o Disposal Path: Transfer to EHS for High-Temperature Incineration.
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Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)

Use this for reaction byproducts or HPLC waste.
» Stream Identification:
o Scenario 1: Mixed with Halogenated Solvents (DCM, Chloroform).
= Combine into the standard "Halogenated Waste" carboy.
o Scenario 2: Mixed with Non-Halogenated Solvents (Methanol, Ethyl Acetate).

» CRITICAL: Do not place in the "Non-Halogenated/Flammables" carboy. You must
segregate this into a separate "Halogenated" stream because the CATA introduces
chlorine.

o Scenario 3: Aqueous Solution.

» Adjust pH to 6-8 to ensure solubility (if safe) or collect as "Aqueous Toxic Waste." Do
not mix with bleach (potential formation of chloramines or toxic gases).

e Container: HDPE or Fluorinated HDPE carboys.

» Venting: Use vented caps if the waste solution contains reactive partners, though CATA itself
is relatively stable in solution.

Part 4: Visualized Workflows
Diagram 1: Waste Segregation Logic

This decision tree ensures the compound is routed to the correct waste stream to prevent
cross-contamination.
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Caption: Decision matrix for segregating CATA waste. Note that non-halogenated solutions
containing CATA must be treated as halogenated waste.

Diagram 2: Spill Response Protocol

Immediate actions for a powder spill.
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Spill Detected

1. Don PPE:
Nitrile Gloves + N95/P100 Mask
(Prevent Sensitization)

2. Containment:
Cover with damp paper towels
(Prevent Dust)

:

3. Cleanup:
Scoop material + towels
into wide-mouth jar

4. Decontamination:
Wipe surface with mild soap/water.
Repeat 2x.

5. Disposal:
Label as Hazardous Solid Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for safely managing a dry powder spill of CATA.

Part 5: Regulatory & Compliance Context
United States (RCRA/EPA):

» Waste Coding: While CATA is not explicitly P-listed or U-listed, the generator is responsible
for characterization (40 CFR 262.11).

 Recommendation: Unless TCLP testing proves otherwise, manage as Hazardous Waste. If
the waste pH is < 2, apply code D002. If mixed with spent halogenated solvents (e.g.,
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Methylene Chloride), apply code F002.
Global Harmonized System (GHS):

o Ensure all waste containers carry the Exclamation Mark (Irritant) and Health Hazard
(Sensitizer) pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures: 2-(2-Chloroacetamido)-4-
thiazoleacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596966#2-2-chloroacetamido-4-thiazoleacetic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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